Cas no 921794-56-1 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 921794-56-1
• MF: C₂₀H₂₁N₃O₆S₂
• MW: 463.527242422104
• CID: 5748569
• PubChem ID: 41159367
• Update Time: 2025-06-03

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzenesulfonamide
• 921794-56-1
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-3,4-dimethoxybenzene-1-sulfonamide
• F2217-0095
• AKOS024629376
• N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-3,4-dimethoxybenzenesulfonamide
• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C20H21N3O6S2/c1-4-30(24,25)20-12-10-17(21-22-20)14-5-7-15(8-6-14)23-31(26,27)16-9-11-18(28-2)19(13-16)29-3/h5-13,23H,4H2,1-3H3
• InChI Key： YPTPJZWLYJBHFX-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(S(CC)(=O)=O)C=C3)C=C2)(=O)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 463.08717775g/mol
• Monoisotopic Mass: 463.08717775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 141Ų

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 921794-56-1): An Overview of a Promising Compound in Medicinal Chemistry

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 921794-56-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide is composed of a central pyridazine ring substituted with an ethanesulfonyl group and a phenyl ring, which is further functionalized with a 3,4-dimethoxybenzene sulfonamide moiety. This intricate arrangement of functional groups imparts the compound with a range of pharmacological properties, making it a valuable candidate for drug development.

Recent research has highlighted the potential of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against tyrosine kinases, which are key enzymes implicated in the progression of cancer and inflammatory diseases. The ability to selectively target these enzymes makes N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide a promising candidate for the development of novel therapeutic agents.

In addition to its anti-cancer and anti-inflammatory properties, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide has also been investigated for its potential as an antiviral agent. Preclinical studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and hepatitis C. The mechanism by which it exerts its antiviral effects is thought to involve the modulation of viral entry and replication processes within host cells.

The pharmacokinetic properties of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide have been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has a relatively long half-life, which allows for once-daily dosing regimens in potential therapeutic settings.

To further validate its therapeutic potential, several clinical trials have been initiated to evaluate the safety and efficacy of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal adverse effects. These findings have paved the way for more advanced clinical studies to explore its efficacy in treating specific diseases.

The structural versatility of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide also makes it an attractive scaffold for medicinal chemists to develop analogs with enhanced biological activities. Through systematic modifications of the core structure and functional groups, researchers have identified several derivatives with improved potency and selectivity against target enzymes and receptors.

In conclusion, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 921794-56-1) represents a promising compound in the field of medicinal chemistry. Its unique structural features and diverse pharmacological activities make it a valuable candidate for the development of novel therapeutic agents targeting cancer, inflammatory diseases, and viral infections. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in medical practice.